Cas no 86630-59-3 (Polyethylene Glycol Glycidyl Lauryl Ether)

• Product Name: Polyethylene Glycol Glycidyl Lauryl Ether
• CAS No: 86630-59-3
• MF: C₁₇H₃₄O₃
• MW: 286.45006608963
• CID: 4552113
• PubChem ID: 253660879
• Update Time: 2025-06-08

Polyethylene Glycol Glycidyl Lauryl Ether Chemical and Physical Properties

Names and Identifiers

• Polyethylene Glycol Glycidyl Lauryl Ether
• Oxirane, [[2-(dodecyloxy)ethoxy]methyl]-
• 2-(2-dodecoxyethoxymethyl)oxirane
• Glycidyl(3-oxapentadecan-1-yl) ether
• 2-{[2-(DODECYLOXY)ETHOXY]METHYL}OXIRANE
• DTXSID901193532
• 120439-35-2
• ZCCBLVOOWREKMV-UHFFFAOYSA-N
• DTXSID00629331
• Poly(oxy-1,2-ethanediyl), I+/--dodecyl-I-(2-oxiranylmethoxy)-
• 86630-59-3
• Epoxy equivalent 900-1100
• SCHEMBL278127
• Poly(oxy-1,2-ethanediyl), a-dodecyl-w-(oxiranylmethoxy)-

• Inchi： 1S/C17H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-18-13-14-19-15-17-16-20-17/h17H,2-16H2,1H3
• InChI Key： ZCCBLVOOWREKMV-UHFFFAOYSA-N
• SMILES： O1CC1COCCOCCCCCCCCCCCC

Computed Properties

• Exact Mass: 286.25079494g/mol
• Monoisotopic Mass: 286.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 31

Polyethylene Glycol Glycidyl Lauryl Ether Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on Polyethylene Glycol Glycidyl Lauryl Ether

Professional Introduction to Polyethylene Glycol Glycidyl Lauryl Ether (CAS No. 86630-59-3)

Polyethylene Glycol Glycidyl Lauryl Ether, with the chemical identifier CAS No. 86630-59-3, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structure, combines the properties of polyethylene glycol with the reactivity of a glycidyl ether, making it a versatile intermediate in various synthetic applications. The name Polyethylene Glycol Glycidyl Lauryl Ether itself provides a clear indication of its molecular composition, which includes a polyethylene glycol backbone linked to a lauryl group via an epoxy functional group.

The chemical structure of Polyethylene Glycol Glycidyl Lauryl Ether consists of a polyethylene glycol chain terminated with a glycidyl group and substituted with a lauryl moiety. This configuration imparts distinct chemical properties that make it particularly useful in pharmaceutical formulations, drug delivery systems, and as a precursor in the synthesis of more complex molecules. The presence of the epoxy group in the glycidyl moiety allows for facile ring-opening polymerization or nucleophilic substitution reactions, which are exploited in various synthetic pathways.

In recent years, Polyethylene Glycol Glycidyl Lauryl Ether has been explored for its potential applications in biomedicine and pharmaceuticals. One of the most promising areas of research involves its use as an emulsifier and stabilizer in drug formulations. The compound's ability to form stable emulsions has been leveraged in the development of nanoencapsulated drug delivery systems, where precise control over particle size and distribution is crucial for therapeutic efficacy. Studies have demonstrated that the hydrophilic nature of the polyethylene glycol chain enhances solubility and bioavailability, while the lauryl group improves lipid solubility, making it an ideal candidate for formulating multifunctional drug carriers.

Moreover, Polyethylene Glycol Glycidyl Lauryl Ether has found applications in the synthesis of surface-modified materials. The epoxy functionality allows for covalent attachment to various substrates, enabling the creation of functionalized surfaces with tailored properties. These materials have been investigated for their potential use in biomedical devices, such as stents and catheters, where surface modification can enhance biocompatibility and reduce thrombogenicity. The ability to incorporate biologically active molecules onto these surfaces through click chemistry or other coupling strategies has opened new avenues for therapeutic intervention.

Recent advancements in polymer chemistry have also highlighted the role of Polyethylene Glycol Glycidyl Lauryl Ether in creating advanced hydrogels. Hydrogels are three-dimensional networks that can absorb significant amounts of water while maintaining their structural integrity. These materials are widely used in tissue engineering, wound dressings, and drug delivery systems due to their biocompatibility and mucoadhesive properties. The incorporation of Polyethylene Glycidyl Lauryl Ether into hydrogel formulations has been shown to improve their mechanical strength and controlled release capabilities, making them more effective for biomedical applications.

The compound's reactivity also makes it valuable in organic synthesis as a building block for more complex molecules. The epoxy group can undergo various transformations, including epoxide ring-opening reactions with nucleophiles such as amines, alcohols, and thiols. These reactions allow for the introduction of diverse functional groups into the molecule, facilitating the synthesis of polymers with specific properties or bioactive compounds. For instance, reaction with primary amines yields amine-terminated polymers that can be further functionalized for use as crosslinking agents or biomaterials.

In conclusion, Polyethylene Glycidyl Lauryl Ether (CAS No. 86630-59-3) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features enable it to serve as an effective intermediate in pharmaceutical formulations, drug delivery systems, surface-modified materials, and advanced hydrogels. The ongoing research into its applications underscores its importance as a versatile chemical entity that continues to inspire innovation in both academic and industrial settings.